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Compound of Interest

Compound Name: MeOSuc-AAPV-AMC

Cat. No.: B12409300

An In-depth Examination of the Fluorogenic Substrate for Neutrophil Elastase and Proteinase 3

This technical guide provides a detailed overview of the chemical structure, properties, and
applications of Methoxysuccinyl-Ala-Ala-Pro-Val-7-amido-4-methylcoumarin (MeOSuc-AAPV-
AMC). Designed for researchers, scientists, and professionals in drug development, this
document synthesizes critical data into a structured format, offers detailed experimental
protocols, and visualizes key biological and experimental processes.

Core Chemical and Physical Properties

MeOSuc-AAPV-AMC is a well-established fluorogenic substrate primarily used for the
detection of neutrophil elastase and proteinase 3 (also known as myeloblastin) activity.[1] Its
chemical structure consists of a tetrapeptide sequence (Ala-Ala-Pro-Val) that is specifically
recognized and cleaved by these enzymes. The peptide is coupled to a methoxysuccinyl
(MeOSuc) group at the N-terminus and a fluorescent 7-amino-4-methylcoumarin (AMC) group
at the C-terminus.[2]

In its intact form, the fluorescence of the AMC group is quenched. Upon enzymatic cleavage of
the amide bond between the valine residue and the AMC moiety, the free AMC is released,
resulting in a significant increase in fluorescence that can be monitored in real-time.[2]

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [MeOSuc-AAPV-AMC: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409300#chemical-structure-and-properties-of-
meosuc-aapv-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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